Cas no 2172501-99-2 (1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2172501-99-2
• MF: C₁₂H₂₁F₂NO
• MW: 233.298050642014
• CID: 6280386
• PubChem ID: 165788603
• Update Time: 2025-10-23

1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol
• 2172501-99-2
• EN300-1643573

• Inchi： 1S/C12H21F2NO/c1-9(2)3-5-11(16,6-4-9)10(15)7-12(13,14)8-10/h16H,3-8,15H2,1-2H3
• InChI Key： OGDRHQARRWMCJE-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)(C1(CCC(C)(C)CC1)O)N)F

Computed Properties

• Exact Mass: 233.15912062g/mol
• Monoisotopic Mass: 233.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol

Comprehensive Overview of 1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2172501-99-2)

1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2172501-99-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a difluorocyclobutyl moiety with a dimethylcyclohexanol group, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate enzyme activity and receptor binding.

In recent years, the demand for fluorinated compounds like 1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where molecules with specific functional groups are designed to minimize side effects. The compound's CAS No. 2172501-99-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and structure-activity relationship (SAR) studies.

One of the key advantages of 1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol lies in its stereochemical complexity, which allows for selective interactions with biological targets. This property is critical in the development of chiral drugs, a hot topic in the pharmaceutical industry. Additionally, its cyclobutane ring contributes to conformational rigidity, a desirable trait for lead optimization in drug design. These features make it a subject of interest in computational chemistry and molecular docking simulations.

The synthesis of CAS No. 2172501-99-2 involves advanced organic synthesis techniques, including fluorination reactions and ring-closing strategies. Researchers often explore its derivatives to improve drug-like properties, such as solubility and permeability. This aligns with the broader industry focus on Lipinski's Rule of Five and ADME (Absorption, Distribution, Metabolism, Excretion) profiling. The compound's amino group further enhances its versatility, enabling derivatization for various applications.

From an environmental perspective, 1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol is studied for its green chemistry potential. Innovations in catalytic fluorination and solvent-free synthesis are reducing the ecological footprint of such compounds. This resonates with the global push for sustainable chemistry and eco-friendly pharmaceuticals, topics frequently searched by environmentally conscious researchers.

In summary, 1-(1-amino-3,3-difluorocyclobutyl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2172501-99-2) represents a cutting-edge compound with multifaceted applications. Its structural uniqueness, combined with the rising demand for fluorinated bioactive molecules, positions it as a valuable asset in modern scientific research. Whether in drug development, material science, or green chemistry, this compound continues to inspire innovation and exploration.